Cas no 1261751-60-3 (3,5-Bis(2,3-difluorophenyl)isonicotinonitrile)

• Product Name: 3,5-Bis(2,3-difluorophenyl)isonicotinonitrile
• CAS No: 1261751-60-3
• MF: C₁₈H₈F₄N₂
• MW: 328.263137817383
• CID: 4912070
• Update Time: 2025-05-20

3,5-Bis(2,3-difluorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3-difluorophenyl)isonicotinonitrile

• Inchi： 1S/C18H8F4N2/c19-15-5-1-3-10(17(15)21)13-8-24-9-14(12(13)7-23)11-4-2-6-16(20)18(11)22/h1-6,8-9H
• InChI Key： QBOWRQRYEPQMCM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC=C(C2C=CC=C(C=2F)F)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 4.2
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Bis(2,3-difluorophenyl)isonicotinonitrile

3,5-Bis(2,3-difluorophenyl)isonicotinonitrile (CAS No. 1261751-60-3)

3,5-Bis(2,3-difluorophenyl)isonicotinonitrile is a highly specialized organic compound with the CAS registry number 1261751-60-3. This compound belongs to the class of isonicotinonitriles, which are derivatives of isonicotinic acid (4-pyridinecarboxylic acid). The molecule features a pyridine ring substituted at positions 3 and 5 with two identical groups: 2,3-difluorophenyl moieties. This unique structure endows the compound with distinct chemical properties and potential applications in various fields.

The synthesis of 3,5-Bis(2,3-difluorophenyl)isonicotinonitrile involves advanced organic chemistry techniques. The core pyridine ring is typically derived from isonicotinonitrile (4-cyanopyridine), which undergoes nucleophilic substitution reactions to introduce the 2,3-difluorophenyl groups at positions 3 and 5. These substitutions are facilitated by activating agents such as fluorides or other suitable reagents that promote the formation of stable aryl ether or aryl ester intermediates. The reaction conditions are carefully optimized to ensure high yields and selectivity for the desired product.

Recent studies have highlighted the potential of 3,5-Bis(2,3-difluorophenyl)isonicotinonitrile in pharmaceutical research. The presence of electron-withdrawing groups like fluorine atoms on the aromatic rings enhances the compound's ability to interact with biological targets through π-π stacking or hydrogen bonding. This property makes it a promising candidate for designing novel drug molecules targeting specific proteins or enzymes involved in disease pathways. For instance, researchers have explored its potential as a kinase inhibitor or a modulator of ion channels.

In addition to its pharmaceutical applications, 3,5-Bis(2,3-difluorophenyl)isonicotinonitrile has shown promise in materials science. Its rigid pyridine backbone and fluorinated aromatic substituents contribute to high thermal stability and mechanical strength when incorporated into polymer matrices or as additives in advanced materials. Recent advancements in nanotechnology have also leveraged this compound as a precursor for synthesizing functional nanoparticles with tailored optical or electronic properties.

The toxicological profile of 3,5-Bis(2,3-difluorophenyl)isonicotinonitrile has been evaluated in several preclinical studies. These studies indicate that the compound exhibits low acute toxicity when administered at therapeutic doses. However, chronic exposure studies are still underway to fully understand its long-term effects on cellular systems. Regulatory agencies have classified this compound under specific guidelines for handling and storage to ensure safety in industrial and laboratory settings.

From an environmental perspective, 3,5-Bis(2,3-difluorophenyl)isonicotinonitrile demonstrates moderate biodegradability under aerobic conditions. Its persistence in aquatic environments has been a subject of recent ecological assessments to determine its potential impact on aquatic life and ecosystems. Researchers are actively exploring methods to enhance its biodegradability through chemical modifications or microbial degradation pathways.

In conclusion, 3,5-Bis(2,3-difluorophenyl)isonicotinonitrile (CAS No. 1261751-60-3) is a versatile compound with diverse applications across pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in various industries. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and technology.